5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid

• IUPAC Name: 5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid
• InChI: InChI=1S/C20H16N2O9S2/c1-12(23)21-15-6-4-13(17(10-15)32(26,27)28)2-3-14-5-7-16(11-18(14)33(29,30)31)22-19(24)8-9-20(22)25/h2-11H,1H3,(H,21,23)(H,26,27,28)(H,29,30,31)/b3-2+
• InChI Key: VVMKDNFTYDHDJS-NSCUHMNNSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)C=CC2=C(C=C(C=C2)N3C(=O)C=CC3=O)S(=O)(=O)O)S(=O)(=O)O
• Isomeric SMILES: CC(=O)NC1=CC(=C(C=C1)/C=C/C2=C(C=C(C=C2)N3C(=O)C=CC3=O)S(=O)(=O)O)S(=O)(=O)O
• Molecular Formula: C20H16N2O9S2
• Molecular Weight: 492.5 g/mol
• CAS RN: 118121-38-3

Description

5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid, also known as 5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid, is a useful research compound. Its molecular formula is C20H16N2O9S2 and its molecular weight is 492.5 g/mol. The purity is usually 95%.
The exact mass of the compound 5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid is unknown and the complexity rating of the compound is unknown. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Hydrocarbons - Hydrocarbons, Cyclic - Hydrocarbons, Aromatic - Benzene Derivatives - Benzylidene Compounds - Stilbenes - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Detailed Synthesis Method

Design of the Synthesis Pathway
The synthesis pathway for the compound '5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid' involves the use of starting materials that undergo several reactions to form the final product. The key steps in the synthesis pathway include the protection of the amine group, the introduction of the sulfonic acid group, and the formation of the pyrrole ring system.

Starting Materials
4-nitrobenzenesulfonic acid, acetyl chloride, sodium acetate, 2-amino-4,5-dimethylthiophene, sodium nitrite, sulfuric acid, sodium sulfite, sodium hydroxide, 2,5-dioxopyrrol-1-ylsulfonyl chloride, 4-(2,5-dioxopyrrol-1-yl)-2-sulfophenylboronic acid, p-toluenesulfonic acid, palladium on carbon, ethanol

Reaction
4-nitrobenzenesulfonic acid is reacted with acetyl chloride and sodium acetate to form 4-acetamido-benzenesulfonic acid., 2-amino-4,5-dimethylthiophene is diazotized with sodium nitrite and reacted with sulfuric acid to form 2,5-dimethylthiophene-3-sulfonic acid., The above product is then reduced with sodium sulfite and sodium hydroxide to form 2,5-dimethylthiophene-3-sulfonic acid sodium salt., 4-acetamido-benzenesulfonic acid is then reacted with 2,5-dimethylthiophene-3-sulfonic acid sodium salt to form 5-acetamido-2-(2,5-dimethylthiophen-3-yl)benzenesulfonic acid., The amine group in the above product is then protected with 2,5-dioxopyrrol-1-ylsulfonyl chloride to form 5-acetamido-2-(2,5-dimethylthiophen-3-yl)-N-(2,5-dioxopyrrol-1-yl)sulfonylbenzenesulfonic acid., 4-(2,5-dioxopyrrol-1-yl)-2-sulfophenylboronic acid is then reacted with the above product in the presence of p-toluenesulfonic acid and palladium on carbon to form 5-acetamido-2-[(E)-2-[4-(2,5-dioxopyrrol-1-yl)-2-sulfophenyl]ethenyl]benzenesulfonic acid., The final product is purified by recrystallization from ethanol.